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Compound of Interest

Compound Name: 2-Oxoglutaric Acid

CAS No.: 34410-46-3

Cat. No.: B7765302

Get Quote

Introduction

2-Oxoglutaric Acid (2-OG), also known as alpha-ketoglutarate (α-KG), is a crucial

intermediate metabolite in the tricarboxylic acid (TCA) cycle.[1][2][3] Beyond its central role in

cellular energy metabolism, 2-OG functions as a master regulator of gene expression by acting

as a key cofactor for a large family of Fe(II)/2-OG-dependent dioxygenases.[4][5] These

enzymes play critical roles in various cellular processes, including epigenetic modifications,

hypoxia sensing, and collagen biosynthesis. This document provides a comprehensive guide

for researchers, scientists, and drug development professionals on designing and executing

experiments to study the effects of 2-OG on gene expression.

The primary mechanism by which 2-OG influences gene expression is through its role as a

substrate for enzymes that modify chromatin, such as the Ten-Eleven Translocation (TET)

family of DNA hydroxylases and the Jumonji C (JmjC) domain-containing histone

demethylases. TET enzymes catalyze the oxidation of 5-methylcytosine (5mC), initiating a DNA

demethylation pathway, while JmjC enzymes demethylate histones. Both processes are

fundamental in altering chromatin structure and regulating transcriptional activity.
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Consequently, fluctuations in intracellular 2-OG levels can directly impact the epigenetic

landscape and lead to widespread changes in gene expression.

Key Signaling Pathways Involving 2-Oxoglutaric
Acid
2-OG is a central node in cellular signaling, influencing gene expression through several

interconnected pathways.

Epigenetic Regulation via Dioxygenases: 2-OG is an essential cofactor for TET enzymes and

JmjC histone demethylases. TET enzymes convert 5-methylcytosine (5mC) to 5-

hydroxymethylcytosine (5hmC), a key step in active DNA demethylation that is often

associated with increased gene expression. JmjC-domain-containing enzymes remove

methyl groups from histone proteins, which can either activate or repress gene transcription

depending on the specific histone residue.

HIF-1α Signaling: Under normal oxygen levels (normoxia), prolyl hydroxylases (PHDs),

which are also 2-OG-dependent dioxygenases, hydroxylate the alpha subunit of Hypoxia-

Inducible Factor 1 (HIF-1α), targeting it for degradation. During hypoxia, the lack of oxygen

limits PHD activity, stabilizing HIF-1α, which then translocates to the nucleus and activates

the transcription of genes involved in angiogenesis, glucose metabolism, and other adaptive

responses.

mTOR Signaling: The mTOR (mechanistic target of rapamycin) pathway is a central

regulator of cell growth and metabolism. 2-OG has been shown to modulate mTOR

signaling. Some studies suggest that 2-OG can inhibit the mTOR pathway, mimicking a state

of dietary restriction and activating processes like autophagy. Conversely, other evidence

indicates that glutamine-derived 2-OG can activate mTORC1, promoting protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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